Cas no 2171643-78-8 (tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate
• CAS No: 2171643-78-8
• MF: C₁₆H₃₁N₃O₃
• MW: 313.435644388199
• CID: 5944754
• PubChem ID: 165597738
• Update Time: 2025-05-25

tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate
• EN300-1646386
• 2171643-78-8

• Inchi： 1S/C16H31N3O3/c1-14(2,3)22-13(20)19-9-5-6-15(17,12-19)16(21)7-10-18(4)11-8-16/h21H,5-12,17H2,1-4H3
• InChI Key： YNZJGVGGBOIITI-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

• Exact Mass: 313.23654186g/mol
• Monoisotopic Mass: 313.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate (CAS No. 2171643-78-8)

Tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2171643-78-8, represents a class of molecules that are being extensively studied for their potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including amino, hydroxy, and methylpiperidine, makes this compound a versatile scaffold for designing novel therapeutic agents.

The molecular structure of tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate features a piperidine core, which is a common motif in many biologically active molecules. Piperidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of small-molecule drugs. The compound's tertiary amine functionality enhances its solubility and reactivity, which are critical factors in drug design. Additionally, the hydroxy group introduces polarity to the molecule, further influencing its pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel piperidine-based compounds for therapeutic applications. These studies have highlighted the potential of piperidine derivatives in treating various diseases, including neurological disorders, cancer, and infectious diseases. The structural features of tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate make it an attractive candidate for further exploration in this context. Its ability to modulate biological pathways suggests that it could be used as a lead compound for the development of new drugs.

One of the most promising areas of research involving tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate is its potential use as an intermediate in the synthesis of more complex pharmacophores. The compound's reactive sites allow for further functionalization, enabling chemists to design molecules with tailored properties. This flexibility is crucial in drug discovery, where the ability to modify a lead compound can significantly enhance its therapeutic efficacy and reduce side effects.

The synthesis of tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the piperidine core, followed by the introduction of the amino and hydroxy functional groups. The final step involves protecting and deprotecting certain functional groups to ensure the correct regioisomer formation. This synthetic route highlights the complexity involved in producing such intricate molecules but also underscores their synthetic feasibility.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-yl)piperidine-1-carboxylate. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These simulations can provide insights into binding affinities, metabolic pathways, and potential toxicity profiles, thereby guiding experimental design and optimization efforts. Such computational approaches are becoming increasingly integral to modern drug discovery processes.

The pharmacological potential of tert-butyl 3-amino-3-(4-hydroxy-1-methylpiperidin-4-y-piperidinecarboxyloxy)-butylethanolamine has been explored through both in vitro and in vivo studies. Initial findings suggest that this compound exhibits promising activity against several disease-related targets. For instance, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and neurological disorders. These preliminary results warrant further investigation to fully elucidate its therapeutic potential.

In conclusion, tert-butyl 3-amino--(--(--(--(--(hydroxymethyl)pyridin--2--carboxy)--amino)pyridine--2--carbonyl)butanone) is a structurally complex and functionally versatile molecule with significant implications for pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent or as an intermediate in drug synthesis. As research continues to uncover new applications for piperidine derivatives, compounds like this one are poised to play a crucial role in advancing medicinal chemistry and drug discovery efforts.